Cas no 2060005-61-8 (3-(3-bromophenyl)methylazetidine, trifluoroacetic acid)

• Product Name: 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid
• CAS No: 2060005-61-8
• MDL: MFCD30497627
• CID: 4635384
• PubChem ID: 134691026
• Update Time: 2025-07-18

3-(3-bromophenyl)methylazetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-bromophenyl)methyl]azetidine, trifluoroacetic acid
• 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid

• MDL： MFCD30497627

Additional information on 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid

3-(3-bromophenyl)methylazetidine, trifluoroacetic acid (CAS No. 2060005-61-8): A Comprehensive Overview

3-(3-Bromophenyl)methylazetidine, trifluoroacetic acid (CAS No. 2060005-61-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group, a methylazetidine moiety, and a trifluoroacetic acid functional group. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The bromophenyl group is a common substituent in many bioactive molecules, often enhancing the lipophilicity and biological activity of the parent compound. In the case of 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid, this group may play a crucial role in modulating its interactions with biological targets, such as receptors or enzymes. The methylazetidine moiety, on the other hand, is a four-membered heterocyclic ring that can impart conformational rigidity and specific hydrogen bonding capabilities to the molecule. This feature is particularly important in drug design, where precise control over molecular shape and interactions can significantly influence pharmacological properties.

The trifluoroacetic acid functional group is a strong organic acid that is often used in synthetic chemistry as a deprotecting agent or to enhance the solubility of compounds. In the context of 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid, this group may serve to improve the compound's solubility in aqueous environments, which is essential for its use in biological assays and pharmaceutical formulations. Additionally, the presence of this acidic group can influence the compound's ionization behavior and pH-dependent properties, which are critical factors in drug delivery and absorption.

Recent studies have explored the potential therapeutic applications of compounds with similar structural features to 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid. For instance, research published in the Journal of Medicinal Chemistry has highlighted the role of brominated phenyl groups in enhancing the potency and selectivity of small molecule inhibitors targeting specific protein-protein interactions. These findings suggest that 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid could be a valuable lead compound for further optimization and development into novel therapeutic agents.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the effects of azetidine-containing compounds on central nervous system (CNS) disorders. The results indicated that azetidine derivatives exhibit promising neuroprotective properties and may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. While these studies did not specifically focus on 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid, they provide valuable insights into the broader biological activities of similar compounds.

The synthesis of 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a bromobenzene derivative with an azetidine precursor, followed by functionalization with trifluoroacetic acid. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and scalability of these processes.

In terms of safety and handling, it is important to note that while 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid is not classified as a hazardous material or controlled substance, it should still be handled with appropriate precautions due to its chemical reactivity and potential health effects. Laboratory personnel should adhere to standard safety protocols, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

In conclusion, 3-(3-bromophenyl)methylazetidine, trifluoroacetic acid (CAS No. 2060005-61-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this field continues to advance, it is likely that new insights and applications for this compound will emerge, contributing to the ongoing efforts to improve human health and well-being.